Cas no 200427-07-2 ((2-amino-3-pyridinyl)-[1,1'-biphenyl]-4-yl-methanone)

(2-amino-3-pyridinyl)-[1,1'-biphenyl]-4-yl-methanone structure
200427-07-2 structure
Product Name:(2-amino-3-pyridinyl)-[1,1'-biphenyl]-4-yl-methanone
CAS No:200427-07-2
MF:C18H14N2O
MW:274.316564083099
CID:908896
PubChem ID:29920805
Update Time:2025-04-19

(2-amino-3-pyridinyl)-[1,1'-biphenyl]-4-yl-methanone Chemical and Physical Properties

Names and Identifiers

    • (2-amino-3-pyridinyl)-[1,1'-biphenyl]-4-yl-methanone
    • (2-aminopyridin-3-yl)-(4-phenylphenyl)methanone
    • (2-AMINO-PYRIDIN-3-YL)-[1,1'-BIPHENYL]-4-YL-METHANONE
    • AC-12844
    • AG-E-46694
    • CTK4E3132
    • KB-205779
    • (2-aminopyridin-3-yl)(biphenyl-4-yl)methanone
    • (2-Amino-3-pyridinyl)-[1,1-biphenyl]-4-yl-methanone
    • AKOS015961027
    • (2-Aminopyridin-3-yl)([1,1'-biphenyl]-4-yl)methanone
    • 200427-07-2
    • DTXSID70652116
    • Inchi: 1S/C18H14N2O/c19-18-16(7-4-12-20-18)17(21)15-10-8-14(9-11-15)13-5-2-1-3-6-13/h1-12H,(H2,19,20)
    • InChI Key: FKUAEKAYDVXDPM-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CN=C1N)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 274.11072
  • Monoisotopic Mass: 274.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • PSA: 55.98
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